Cas no 1189106-92-0 (7-Bromo-2,8-dimethylquinoline-3-carboxylic acid)

• Product Name: 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid
• CAS No: 1189106-92-0
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD12675072
• CID: 2602767
• PubChem ID: 329773649
• Update Time: 2025-05-21

7-Bromo-2,8-dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid
• 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid, AldrichCPR
• MFCD12675072
• DTXSID30670997
• 1189106-92-0
• DTXCID70621746

• MDL： MFCD12675072
• Inchi： 1S/C12H10BrNO2/c1-6-10(13)4-3-8-5-9(12(15)16)7(2)14-11(6)8/h3-5H,1-2H3,(H,15,16)
• InChI Key： WLPLPFSWQMZHOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)O)=C(C)N=C2C=1C

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

7-Bromo-2,8-dimethylquinoline-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid

Comprehensive Overview of 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid (CAS 1189106-92-0): Properties, Applications, and Industry Insights

7-Bromo-2,8-dimethylquinoline-3-carboxylic acid (CAS 1189106-92-0) is a high-value quinoline derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic carboxylic acid family, characterized by its brominated and methyl-substituted quinoline backbone. Its molecular formula, C₁₂H₁₀BrNO₂, reflects a unique structural configuration that enables diverse reactivity, making it a critical intermediate in organic synthesis.

Recent trends in drug discovery and material science have amplified interest in 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid. Researchers highlight its role in designing small-molecule inhibitors and fluorescence probes, addressing growing demands for precision therapeutics and diagnostic tools. The compound’s electron-withdrawing bromo group and carboxylic acid functionality facilitate cross-coupling reactions, aligning with the industry’s shift toward green chemistry and atom-efficient protocols.

From an analytical perspective, CAS 1189106-92-0 exhibits a melting point range of 210–215°C and moderate solubility in polar solvents like DMSO and methanol. These properties are pivotal for its purification and application in high-throughput screening (HTS) assays. Notably, its UV-Vis absorption profile (λ_max ~320 nm) supports its use in photocatalysis studies, a hot topic in renewable energy research.

The synthesis of 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid typically involves Pd-catalyzed bromination of pre-functionalized quinoline cores, followed by carboxylation. Innovations in flow chemistry have improved yield scalability, reducing waste generation—a key concern for sustainable manufacturing. Patent literature reveals its incorporation into anticancer scaffolds and antimicrobial agents, underscoring its versatility.

Market analysts project growth for CAS 1189106-92-0 due to rising R&D investments in targeted therapy and agrochemical innovation. Regulatory-compliant suppliers emphasize HPLC-grade purity (>98%) to meet stringent Good Laboratory Practice (GLP) standards. For researchers, optimizing ligand-metal complexes using this compound remains an active area, particularly in catalysis and optoelectronics.

Environmental and safety assessments confirm that 7-Bromo-2,8-dimethylquinoline-3-carboxylic acid requires standard handling precautions (e.g., PPE, ventilation). Its low bioaccumulation potential aligns with EPA’s Safer Choice criteria, a trending focus among environmentally conscious buyers. FAQs often address its stability under acidic conditions—critical for peptide coupling applications.

In conclusion, CAS 1189106-92-0 exemplifies the intersection of structural complexity and functional adaptability. As industries prioritize molecular diversity and process sustainability, this compound is poised to remain a cornerstone in advanced chemical development.